D149 Dye

DSSC Extinction Coefficient Light Harvesting
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C42H35N3O4S3
Molecular Weight 741.9 g/mol
Cat. No. B15553618
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Technical Parameters


Basic Identity
Product NameD149 Dye
Molecular FormulaC42H35N3O4S3
Molecular Weight741.9 g/mol
Structural Identifiers
InChIInChI=1S/C42H35N3O4S3/c1-2-43-40(49)38(52-42(43)50)41-44(25-37(46)47)39(48)36(51-41)24-27-18-21-35-33(23-27)31-14-9-15-34(31)45(35)30-19-16-26(17-20-30)22-32(28-10-5-3-6-11-28)29-12-7-4-8-13-29/h3-8,10-13,16-24,31,34H,2,9,14-15,25H2,1H3,(H,46,47)/b36-24-,41-38-
InChIKeyOZFUEQNYOBIXTB-QTAIZBDDSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / 250 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

D149 Dye: Indoline Sensitizer for DSSCs


D149 Dye (CAS 786643-20-7, C42H35N3O4S3) is a metal-free indoline-based organic sensitizer developed primarily for dye-sensitized solar cells (DSSCs). It exhibits a peak extinction coefficient of 68,700 M⁻¹cm⁻¹ at 540 nm, which is approximately five times higher than that of the benchmark ruthenium complex N719 (13,900 M⁻¹cm⁻¹ at 535 nm) [1]. This high molar absorptivity, combined with its panchromatic absorption profile and non-metallic composition, positions D149 as a leading candidate for low-cost, high-efficiency photovoltaic applications . The dye's molecular architecture features an indoline donor linked to a double-rhodanine acceptor with a carboxylic acid anchoring group, enabling efficient electron injection into semiconductor oxides like TiO₂ and ZnO [2].

1 Metal-free indoline sensitizer for DSSC research on TiO₂ and ZnO photoanodes
2 Reported high extinction supports thin-film and solid-state device architectures
3 Suitable for co-sensitization protocols with complementary linear dyes for panchromatic response

D149 Dye: Why Substitution Fails


In dye-sensitized solar cells, the performance of a sensitizer is not solely determined by its absorption spectrum; rather, it is the result of a complex interplay between molecular structure, interfacial electron transfer dynamics, and long-term photochemical stability. Even within the same indoline family, small variations in acceptor groups or alkyl chains dramatically alter device efficiency and longevity [1]. For instance, replacing the double-rhodanine acceptor of D149 with a cyanoacrylic group (as in D131) accelerates electron injection but also increases recombination losses [2]. Conversely, extending the alkyl chain from ethyl to octyl (as in D205) suppresses recombination but may reduce adsorption density. Generic substitution without understanding these structure-property relationships risks significant losses in power conversion efficiency, fill factor, or operational lifetime [3]. The following quantitative evidence guide details precisely where D149 demonstrates measurable superiority or distinct behavior compared to its closest chemical analogs.

Acceptor group substitution (e.g., cyanoacrylic in D131) may shift electron injection kinetics and alter recombination losses relative to the double-rhodanine acceptor in D149
Alkyl chain extension (e.g., octyl in D205) may reduce TiO₂ adsorption density despite suppressing recombination, affecting overall photocurrent
Generic indoline substitution without acceptor and chain-length validation risks efficiency and fill-factor losses; structure-property review is recommended

D149 Dye Performance Evidence


Extinction Coefficient: D149 vs. N719

The molar extinction coefficient (ε) of D149 is significantly higher than that of the benchmark ruthenium sensitizer N719. This difference directly translates to enhanced light-harvesting efficiency, particularly in thinner photoanode films where optical density is limiting [1].

Peak Extinction
Head-to-head
68,700 vs 13,900 M⁻¹cm⁻¹
Supports thinner photoanode designs with maintained light harvesting Solution-phase UV-Vis context; ~4.9× reported difference
DSSC Extinction Coefficient Light Harvesting

ZnO DSSC Efficiency: D149 vs. N719

When fabricated on identical hierarchically structured ZnO photoanodes, D149-sensitized cells consistently outperform N719-sensitized cells. This advantage is attributed not only to higher light absorption but also to reduced interfacial charge-transfer resistance [1].

ZnO DSSC Efficiency
Head-to-head
η 5.2% vs 4.5% (D149 vs N719)
Reported higher ZnO device performance under identical fabrication 16 µm ZnO film; AM 1.5; iodide/triiodide electrolyte
DSSC ZnO Power Conversion Efficiency

ZnO Interfacial Resistance: D149 vs. N719

Electrochemical impedance spectroscopy (EIS) reveals that the surface resistance at the ZnO/dye/electrolyte interface is markedly lower for D149 compared to N719. This reduced resistance facilitates more efficient electron collection and contributes to higher fill factors and overall efficiency [1].

Interface Resistance
Head-to-head
Rct 15.5 vs 21.3 Ω (D149 vs N719)
Lower reported charge-transfer resistance at ZnO/dye/electrolyte interface EIS under illumination; complete DSSC device
Electrochemical Impedance Spectroscopy Interface Resistance DSSC

IPCE on ZnO: D149 vs. N719

The monochromatic incident photon-to-current conversion efficiency (IPCE) spectrum provides a wavelength-resolved measure of how effectively absorbed photons are converted to electrical current. D149 exhibits substantially higher IPCE across its absorption range compared to N719 on the same ZnO substrate [1].

Peak IPCE
Head-to-head
66% vs 49% (D149 vs N719)
Reported higher monochromatic photon conversion on ZnO Complete DSSC device; monochromatic illumination
IPCE Quantum Efficiency DSSC

Electron Injection Dynamics: D149 vs. D131

Ultrafast transient infrared spectroscopy reveals that indoline dyes bearing rhodanine acceptor groups (D149, D102, D205) exhibit a slow, picosecond-scale electron injection component on TiO₂, which is absent in the cyanoacrylic dye D131. This slower injection pathway is associated with reduced detrimental electron recombination, contributing to higher overall device performance [1].

Injection Dynamics
Method context
Slow ps-scale injection component present
Distinct injection/recombination balance relative to cyanoacrylic dyes TiO₂ surface; ultrafast transient IR spectroscopy
Electron Injection Recombination Ultrafast Spectroscopy

Co-Sensitization Synergy: D149/D131

When co-sensitized with the linear dye D131, D149 demonstrates a significant synergistic enhancement in device efficiency. This effect is attributed to the complementary molecular geometries, where D131 adsorbs onto surface areas not accessible to the bulkier D149 molecule, thereby increasing total dye loading and panchromatic light harvesting [1].

Co-Sensitization Synergy
Head-to-head
~30% efficiency gain (D149/D131 mixture vs single dye)
Supports multi-dye protocol development for panchromatic DSSCs SnO₂/CaCO₃ photoanode; AM 1.5; liquid electrolyte
Co-Sensitization DSSC Mixture Design

D149 Dye Application Scenarios


High-Efficiency ZnO DSSCs

Given its 5.2% efficiency on ZnO compared to 4.5% for N719, 27.2% lower interfacial resistance (15.5 Ω vs. 21.3 Ω), and 34.7% higher IPCE (66% vs. 49%), D149 is the preferred sensitizer for ZnO photoanodes. This makes it ideal for research into low-cost, flexible DSSCs where ZnO is the substrate of choice due to its high electron mobility and ease of fabrication [1].

Thin-Film & Solid-State DSSCs

The 4.94-fold higher extinction coefficient of D149 (68,700 M⁻¹cm⁻¹) relative to N719 (13,900 M⁻¹cm⁻¹) enables the use of thinner semiconductor layers without sacrificing light absorption. This is critical for solid-state DSSCs and devices employing viscous electrolytes where charge transport distances must be minimized to reduce recombination losses [2].

Panchromatic Co-Sensitization Strategies

D149's ability to achieve a ~30% efficiency boost when co-sensitized with D131 (to 5.10% on SnO₂/CaCO₃) makes it a prime candidate for multi-dye sensitization protocols. Researchers seeking to expand spectral coverage and improve overall device performance should consider D149 in combination with complementary linear dyes to maximize surface coverage and light absorption [3].

Electron Injection & Recombination Dynamics

The distinctive picosecond-scale slow electron injection component observed for D149 on TiO₂—absent in cyanoacrylic dyes like D131—makes this compound a valuable model system for ultrafast spectroscopic investigations. Research aimed at understanding and optimizing the balance between injection rate and recombination suppression in organic DSSC dyes will find D149 to be an essential reference material [4].

Application
Selection Property
Validation Focus
ZnO DSSC device research
Reported ZnO-specific performance profile
Efficiency and impedance benchmarking vs ruthenium dyes
Thin-layer and solid-state photovoltaics
High extinction coefficient
Absorption-thickness trade-off under reduced optical path
Panchromatic co-sensitization protocols
Synergistic dye-loading with linear complementary dyes
Mixture-ratio optimization and spectral coverage validation
Electron injection and recombination studies
Distinctive picosecond-scale injection kinetics
Ultrafast spectroscopic characterization on TiO₂ and ZnO
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